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Abstract
This technical guide provides a comprehensive overview of 4-sec-butylaniline and its

derivatives, focusing on their synthesis, pharmacological activities, and potential as therapeutic

agents. The document details the core chemical properties of 4-sec-butylaniline and explores

the synthesis and biological evaluation of various derivatives, including amides, ureas,

sulfonamides, and heterocyclic compounds. Key findings from preclinical studies are

summarized, with a focus on their potential applications in areas such as cancer, inflammation,

and pain management. This guide also includes detailed experimental protocols for the

synthesis and biological evaluation of these compounds, as well as visualizations of relevant

biological pathways to aid in understanding their mechanisms of action.

Introduction
4-sec-Butylaniline is an aromatic amine that serves as a versatile building block in medicinal

chemistry.[1] Its unique structural features, including the lipophilic sec-butyl group, make it an

attractive scaffold for the development of novel therapeutic agents with modulated

pharmacokinetic and pharmacodynamic properties. This guide explores the landscape of 4-
sec-butylaniline derivatives, offering insights into their design, synthesis, and biological

activities.
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Core Compound: 4-sec-Butylaniline
Chemical and Physical Properties

Property Value Reference

Molecular Formula C₁₀H₁₅N [1]

Molecular Weight 149.23 g/mol [1]

CAS Number 30273-11-1

Appearance Colorless to pale yellow liquid [1]

Boiling Point 235 °C [1]

Melting Point 15-16 °C [1]

Solubility
Insoluble in water, soluble in

organic solvents
[1]

Synthesis of 4-sec-Butylaniline Derivatives
The synthesis of 4-sec-butylaniline derivatives typically involves the modification of the amino

group to form various functional groups such as amides, ureas, sulfonamides, and by

incorporating the 4-sec-butylaniline moiety into heterocyclic ring systems.

General Synthesis of Amide Derivatives
Amide derivatives of 4-sec-butylaniline can be synthesized through the coupling of 4-sec-
butylaniline with a carboxylic acid in the presence of a coupling agent.
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Amide Synthesis

Carboxylic Acid
(R-COOH)

Amide Derivative
(R-CO-NH-Ph-sec-Bu)4-sec-Butylaniline

Coupling Agent
(e.g., EDCI, HOBt)
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MTT Assay Workflow

Seed HCT-116 cells
in 96-well plate

Treat cells with
4-sec-butylaniline derivatives

Incubate for 48 hours

Add MTT solution

Incubate for 4 hours

Solubilize formazan
crystals with DMSO

Measure absorbance
at 570 nm

Determine IC50 value
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Tissue Injury/
Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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